Cas no 4921-91-9 (3-benzoyl-1-benzylthiourea)

• Product Name: 3-benzoyl-1-benzylthiourea
• CAS No: 4921-91-9
• MF: C₁₅H₁₄N₂OS
• MW: 270.349462032318
• CID: 334288
• PubChem ID: 700976
• Update Time: 2025-04-19

3-benzoyl-1-benzylthiourea Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[[(phenylmethyl)amino]thioxomethyl]-
• N-(benzylcarbamothioyl)benzamide
• 1-benzoyl-3-benzyl-thiourea
• AC1LDTAZ
• CHEMBL1478462
• F0300-0203
• HMS2601E23
• N-Benzoyl-N'-benzyl-thioharnstoff
• N-benzoyl-N'-benzylthiourea
• N-benzoyl-N'-benzyl-thiourea
• N-benzyl-N'-benzoylthiourea
• NSC118974
• STK133694
• N-(Benzylaminothiocarbonyl)benzamide
• NSC 118974
• 3-benzoyl-1-benzylthiourea
• 4921-91-9
• SMR000271982
• EN300-18207124
• MLS000676251
• DTXSID60351469
• N-[(benzylamino)carbonothioyl]benzamide
• SR-01000254239
• AKOS001051218
• SCHEMBL14096444
• Z56061885
• NSC-118974
• SR-01000254239-1
• 1-BENZOYL-3-BENZYLTHIOUREA
• BDBM50443481

• Inchi： 1S/C15H14N2OS/c18-14(13-9-5-2-6-10-13)17-15(19)16-11-12-7-3-1-4-8-12/h1-10H,11H2,(H2,16,17,18,19)
• InChI Key： GKQAXDYFHYRLSD-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.08282
• Monoisotopic Mass: 270.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 142-145 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.643
• Solubility: Almost insoluble (0.035 g/l) (25 º C),
• PSA: 41.13